N-cycloheptyl-4-[4-oxo-3-(2-phenylethyl)-1,3-thiazolidin-2-yl]benzamide

• Molecular Formula: C25H30N2O2S
• Molecular Weight: 422.6 g/mol
• IUPAC Name: N-cycloheptyl-4-[4-oxo-3-(2-phenylethyl)-1,3-thiazolidin-2-yl]benzamide
• InChI: InChI=1S/C25H30N2O2S/c28-23-18-30-25(27(23)17-16-19-8-4-3-5-9-19)21-14-12-20(13-15-21)24(29)26-22-10-6-1-2-7-11-22/h3-5,8-9,12-15,22,25H,1-2,6-7,10-11,16-18H2,(H,26,29)
• InChI Key: VJVMANVYODEASE-UHFFFAOYSA-N
• SMILES: C1CCCC(CC1)NC(=O)C2=CC=C(C=C2)C3N(C(=O)CS3)CCC4=CC=CC=C4

Description

N-cycloheptyl-4-[4-oxo-3-(2-phenylethyl)-1,3-thiazolidin-2-yl]benzamide, also known as CPTH2, is a small molecule inhibitor that has been developed for scientific research purposes. It has been shown to have potential applications in the fields of cancer research, neuroscience, and immunology. In

Scientific Research Applications

N-cycloheptyl-4-[4-oxo-3-(2-phenylethyl)-1,3-thiazolidin-2-yl]benzamide has been shown to have potential applications in various scientific research fields. In cancer research, it has been found to inhibit the growth of cancer cells by blocking the activity of a protein called histone deacetylase 7 (HDAC7). HDAC7 is involved in the regulation of gene expression, and its inhibition can lead to the activation of genes that promote cell death in cancer cells. N-cycloheptyl-4-[4-oxo-3-(2-phenylethyl)-1,3-thiazolidin-2-yl]benzamide has also been shown to have potential applications in the field of neuroscience, where it has been found to enhance the activity of a protein called brain-derived neurotrophic factor (BDNF). BDNF is involved in the growth and survival of neurons, and its enhancement can lead to improved cognitive function and memory. In immunology, N-cycloheptyl-4-[4-oxo-3-(2-phenylethyl)-1,3-thiazolidin-2-yl]benzamide has been found to inhibit the activity of a protein called NF-κB, which is involved in the regulation of immune responses. Its inhibition can lead to the suppression of inflammation and autoimmune diseases.

Mechanism of Action

N-cycloheptyl-4-[4-oxo-3-(2-phenylethyl)-1,3-thiazolidin-2-yl]benzamide exerts its effects by binding to the active site of HDAC7, BDNF, or NF-κB, depending on the application. Its binding leads to the inhibition of the activity of these proteins, which in turn leads to the downstream effects described above.
Biochemical and Physiological Effects:
N-cycloheptyl-4-[4-oxo-3-(2-phenylethyl)-1,3-thiazolidin-2-yl]benzamide has been shown to have various biochemical and physiological effects depending on the application. In cancer cells, it has been found to induce cell death and inhibit cell proliferation. In neurons, it has been found to enhance synaptic plasticity and improve memory. In immune cells, it has been found to suppress inflammation and autoimmune responses.

Advantages and Limitations for Lab Experiments

One advantage of N-cycloheptyl-4-[4-oxo-3-(2-phenylethyl)-1,3-thiazolidin-2-yl]benzamide is its specificity for HDAC7, BDNF, or NF-κB, depending on the application. This specificity allows for targeted inhibition of these proteins without affecting other cellular processes. Another advantage is its small size, which allows for easy delivery to cells in culture or in vivo. However, one limitation of N-cycloheptyl-4-[4-oxo-3-(2-phenylethyl)-1,3-thiazolidin-2-yl]benzamide is its low solubility in water, which can affect its bioavailability and potency.

Future Directions

There are several future directions for the development and application of N-cycloheptyl-4-[4-oxo-3-(2-phenylethyl)-1,3-thiazolidin-2-yl]benzamide. One direction is the optimization of its synthesis method to improve yield and purity. Another direction is the development of more potent analogs with improved solubility and bioavailability. In cancer research, future directions include the investigation of its potential as a combination therapy with other cancer drugs and the exploration of its effects on different types of cancer. In neuroscience, future directions include the investigation of its effects on other neurotrophic factors and the exploration of its potential as a treatment for neurodegenerative diseases. In immunology, future directions include the investigation of its effects on other immune cells and the exploration of its potential as a treatment for inflammatory and autoimmune diseases.

Synthesis Methods

N-cycloheptyl-4-[4-oxo-3-(2-phenylethyl)-1,3-thiazolidin-2-yl]benzamide is a synthetic compound that can be prepared using a multi-step synthesis method. The starting material for the synthesis is 2-phenylethylamine, which is reacted with thiourea to form the thiazolidinone ring. The resulting compound is then reacted with heptanal to form the cycloheptyl group. Finally, the benzamide group is added using a coupling reaction with 4-(dimethylamino)pyridine and N,N'-dicyclohexylcarbodiimide. The final product is obtained after purification by column chromatography.